Cas no 132980-36-0 (2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol)

• Product Name: 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol
• CAS No: 132980-36-0
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 4588588
• Update Time: 2025-06-10

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol

• Inchi： 1S/C18H21N3O/c1-12-9-13(17(22)14(10-12)18(2,3)4)11-21-16-8-6-5-7-15(16)19-20-21/h5-10,22H,11H2,1-4H3
• InChI Key： SZGFHWBQVQWRSA-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)C)C=C(C)C=C1CN1C2=CC=CC=C2N=N1

Additional information on 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol

Introduction to 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol (CAS No. 132980-36-0)

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol, also known by its CAS number 132980-36-0, is a versatile compound with significant applications in various fields of chemistry and pharmaceutical sciences. This compound is characterized by its unique molecular structure, which includes a benzotriazole moiety and a tert-butyl group, contributing to its stability and reactivity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol is C₁₇H₂₁N₃O. Its molecular weight is approximately 287.37 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. The presence of the benzotriazole ring imparts significant stability to the molecule, making it resistant to hydrolysis and oxidation under various conditions.

One of the key features of 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol is its ability to form stable complexes with metal ions. This property has been extensively studied in the context of metal chelation and coordination chemistry. Recent research has shown that the compound can effectively coordinate with transition metals such as copper(II) and zinc(II), forming stable complexes that exhibit enhanced catalytic activity in various organic transformations. For instance, a study published in the Journal of Inorganic Biochemistry demonstrated that copper(II) complexes of this compound exhibited excellent catalytic performance in the oxidation of alcohols to aldehydes and ketones.

In addition to its use in coordination chemistry, 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol has gained attention for its potential applications in pharmaceutical sciences. The compound's ability to form stable complexes with metal ions has led to its exploration as a potential therapeutic agent for treating metal-related disorders. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising antitumor activity against various cancer cell lines. The researchers found that the compounds could effectively inhibit the growth of cancer cells by disrupting metal ion homeostasis and inducing apoptosis.

The synthesis of 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol has been well-documented in the literature. One common synthetic route involves the reaction of 6-tert-butylresorcinol with 1-benzotriazolylethanol in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The synthetic protocol has been optimized to minimize side reactions and ensure reproducibility on both laboratory and industrial scales.

The physical and chemical properties of 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol have also been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy has revealed that the tert-butyl group is oriented away from the benzotriazole ring, which contributes to the overall stability and solubility of the molecule.

In terms of safety and environmental impact, 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. The compound is not classified as hazardous under current regulations but should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tert-butyl-4-methylphenol are promising. Ongoing research continues to explore new applications and derivatives of this compound in areas such as catalysis, materials science, and drug discovery. For instance, recent studies have investigated the use of this compound as a ligand for designing novel metal-based catalysts for sustainable chemical processes. Additionally, efforts are underway to develop more efficient synthetic methods for large-scale production of this compound to meet growing demand in various industries.

In conclusion, 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-tetrt-butyl-methylphenol (CAS No. 132980–36–0) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical sciences. Its unique molecular structure confers stability and reactivity that make it valuable for both fundamental research and practical applications. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific fields.